

preparing and solubilizing CCI-007 for laboratory experiments

Author: BenchChem Technical Support Team. Date: December 2025



Application Notes and Protocols for CCI-007

For Researchers, Scientists, and Drug Development Professionals

Introduction

CCI-007 is a novel small molecule inhibitor identified to have selective cytotoxic activity against a subset of leukemia cell lines, particularly those with Mixed Lineage Leukemia (MLL) gene rearrangements.[1][2] It has also demonstrated efficacy against CALM-AF10 and SET-NUP214 translocated leukemias.[1][2] CCI-007 induces rapid, caspase-dependent apoptosis within hours of treatment.[1][3] Its mechanism of action involves the downregulation of key MLL target genes, including HOXA9, MEIS1, CMYC, and BCL2, which are crucial for the survival of these leukemia cells.[1][2][4] These application notes provide detailed protocols for the preparation, solubilization, and experimental use of CCI-007 in a laboratory setting.

Chemical Properties and Storage

A summary of the key chemical properties of **CCI-007** is provided in the table below.



Property	Value	Reference
Molecular Formula	C15H16N2O5S	[5]
Molecular Weight	336.36 g/mol	[5]
CAS Number	939228-52-1	[5]
Physical Form	Solid	[5]
Storage Conditions	4°C, protect from light	[5]

Solubilization and Preparation of Stock Solutions

CCI-007 is soluble in dimethyl sulfoxide (DMSO). Proper preparation of stock solutions is critical for accurate and reproducible experimental results.

Quantitative Solubility Data

Solvent	Solubility (at 25°C)	Method	Reference
DMSO	83.33 mg/mL	Ultrasonic	[5]

Protocol for Preparation of a 10 mM CCI-007 Stock Solution in DMSO

Materials:

- CCI-007 powder
- Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
- Sterile, amber microcentrifuge tubes or cryovials
- Calibrated analytical balance
- Vortex mixer
- Water bath sonicator



Procedure:

- Equilibrate Reagents: Allow the CCI-007 powder and DMSO to come to room temperature before use.
- Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out the desired amount of **CCI-007** powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.336 mg of **CCI-007** (Molecular Weight = 336.36 g/mol).
- Solvent Addition: Add the appropriate volume of DMSO to the tube containing the **CCI-007** powder. For the example above, add 100 μL of DMSO to the 0.336 mg of **CCI-007**.
- Solubilization:
 - Vortex the solution vigorously for 1-2 minutes.
 - If the compound is not fully dissolved, place the tube in a water bath sonicator and sonicate for 5-10 minutes, or until the solution is clear.
- Sterilization (Optional but Recommended): If the stock solution will be used in sterile cell culture, it can be sterilized by passing it through a 0.22 μm syringe filter compatible with DMSO.
- Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage, protected from light. For short-term storage (up to one month), 4°C is acceptable.[6]

Experimental Protocols In Vitro Cell Viability Assay

This protocol describes a general method for assessing the cytotoxic effects of **CCI-007** on leukemia cell lines using a resazurin-based assay (e.g., AlamarBlue).

Materials:



- CCI-007 sensitive (e.g., PER-485, MOLM-13, MV4;11) and resistant (e.g., CEM, RS4;11) leukemia cell lines[1]
- · Complete cell culture medium appropriate for the cell lines
- 96-well cell culture plates
- 10 mM CCI-007 stock solution in DMSO
- Resazurin-based viability reagent (e.g., AlamarBlue)
- Plate reader capable of measuring fluorescence or absorbance

Procedure:

- Cell Seeding: Seed the leukemia cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 μ L of complete culture medium.
- Compound Dilution: Prepare a serial dilution of the 10 mM CCI-007 stock solution in complete culture medium to achieve the desired final concentrations (e.g., a broad concentration range from 0.63 to 20 μM).[1] Remember to include a vehicle control (DMSO only) at the same final concentration as the highest CCI-007 concentration.
- Cell Treatment: Add 100 μ L of the diluted **CCI-007** solutions or vehicle control to the appropriate wells. The final volume in each well will be 200 μ L.
- Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.[1]
- Viability Assessment:
 - Add 20 μL of the resazurin-based viability reagent to each well.
 - Incubate for an additional 4-6 hours, or as recommended by the manufacturer.
 - Measure the fluorescence or absorbance using a plate reader.
- Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the results to determine the IC₅₀ value for **CCI-007** in each



cell line.


Summary of Experimental Concentrations

Cell Line Type	Effective Concentration (IC50)	Treatment Duration	Assay	Reference
Sensitive MLL- rearranged	2.5 - 6.2 μΜ	72 hours	AlamarBlue	[5]
Panel of cell lines	10 μM (single dose)	72 hours	AlamarBlue	[1]
Sensitive MLL- rearranged	5 μΜ	24 hours	Annexin V	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of **CCI-007** and a general experimental workflow for its in vitro evaluation.






Click to download full resolution via product page

Caption: Proposed signaling pathway of CCI-007 in MLL-rearranged leukemia cells.





Click to download full resolution via product page

Caption: General experimental workflow for in vitro evaluation of **CCI-007**.



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. CCI-007, a novel small molecule with cytotoxic activity against infant leukemia with MLL rearrangements - PMC [pmc.ncbi.nlm.nih.gov]
- 2. CCI-007, a novel small molecule with cytotoxic activity against infant leukemia with MLL rearrangements | Oncotarget [vendor-stage.oncotarget.com]
- 3. CCI-007, a novel small molecule with cytotoxic activity against infant leukemia with MLL rearrangements PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. cancer-research-network.com [cancer-research-network.com]
- 5. abmole.com [abmole.com]
- 6. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [preparing and solubilizing CCI-007 for laboratory experiments]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12301671#preparing-and-solubilizing-cci-007-for-laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com